Cas no 52112-75-1 (Thiourea, N-2-benzoxazolyl-N'-methyl-)

• Product Name: Thiourea, N-2-benzoxazolyl-N'-methyl-
• CAS No: 52112-75-1
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 1575979
• Update Time: 2024-08-24

Thiourea, N-2-benzoxazolyl-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-2-benzoxazolyl-N'-methyl-

• Inchi： 1S/C9H9N3OS/c1-10-9(14)12-8-11-6-4-2-3-5-7(6)13-8/h2-5H,1H3,(H2,10,11,12,14)
• InChI Key： SMKYMOUNBAFWQW-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=CC=C2O1)C(NC)=S

Computed Properties

• Exact Mass: 207.04677

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Melting Point: 205 °C(Solv: chloroform (67-66-3))
• Boiling Point: 320.5±25.0 °C(Predicted)
• PSA: 50.09
• pka: 10.70±0.70(Predicted)